![molecular formula C13H14ClN3S B2433674 N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine CAS No. 478258-42-3](/img/structure/B2433674.png)
N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine is a useful research compound. Its molecular formula is C13H14ClN3S and its molecular weight is 279.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal and Molecular Structures
- Crystal Structures and Conformational Analysis : The crystal structures of benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine and its isomers have been analyzed, revealing substantial hydrogen-bonding interactions and multiple molecules in their respective structures. These findings are crucial for understanding the conformational differences and layer structures in these compounds (Odell et al., 2007).
Process Development and Manufacturing
- Large-Scale Pharmaceutical Manufacturing : A two-step process for large-scale preparation of a related compound, 6-chloro-9-((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)-9H-purin-2-amine methanesulfonic acid salt, has been developed. This process is significant for the pharmaceutical manufacturing of related benzylpurine compounds (Shi et al., 2015).
Synthesis and Characterization
- Synthesis and Structural Characterization : Various studies have focused on the synthesis and structural characterization of compounds closely related to N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine. These studies provide insights into the molecular geometry, electronic properties, and potential for chemical reactivity (Murugavel et al., 2016).
Biological Applications
- Antitumor Activity : Some derivatives of related compounds have shown in vitro antitumor activity. For example, a study on aminium N-(6-chloro-7-R-1,1-dioxo-1,4,2-benzodithiazin-3-yl)arylsulfonamidates revealed significant antitumor activity against certain cancer cell lines (Brzozowski et al., 2003).
Analytical Applications
- Analytical Techniques in Hair Dye Contaminants Detection : The use of ionic liquids for the improvement of separation and quantization of aromatic amines, which are typically present as contaminants in consumer products like hair dyes, has been studied. This research is relevant for environmental and consumer product safety analysis (Lizier & Zanoni, 2012).
Properties
IUPAC Name |
N-benzyl-6-chloro-N-methyl-2-methylsulfanylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3S/c1-17(9-10-6-4-3-5-7-10)12-8-11(14)15-13(16-12)18-2/h3-8H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJYYJCOEHNEFMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C2=CC(=NC(=N2)SC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.